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Compound of Interest

Compound Name: N-Nitrosodiethylamine-d4

Cat. No.: B15587347 Get Quote

Essential procedures for the safe handling and disposal of N-Nitrosodiethylamine-d4, a

substance recognized as a probable human carcinogen and mutagen, are critical for ensuring

personnel safety and regulatory compliance in research and drug development settings. This

guide provides clear, step-by-step instructions for its proper disposal, alongside essential safety

data and handling protocols.

N-Nitrosodiethylamine-d4 is the deuterated form of N-Nitrosodiethylamine (NDEA).[1] It is

toxic if swallowed and can cause damage to the liver.[1] Due to its hazardous nature, stringent

adherence to safety protocols during handling and disposal is mandatory.

Key Safety and Physical Data
A summary of important quantitative data for N-Nitrosodiethylamine is provided below.
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Property Value Source

Chemical Formula C₄²H₄H₆N₂O LGC Standards

Molecular Weight 106.16 g/mol LGC Standards

Appearance Clear, slightly yellow liquid PubChem

Boiling Point 175-177 °C PubChem

Density 0.95 g/cm³ Sigma-Aldrich

Oral LD50 (Rat) 220-280 mg/kg
Agilent, Santa Cruz

Biotechnology

Carcinogenicity
IARC Group 2A: Probably

carcinogenic to humans
Agilent

EPA Waste Number U174 Santa Cruz Biotechnology

Experimental Protocols
Personal Protective Equipment (PPE) Protocol:

A multi-layered approach to PPE is mandatory when handling N-Nitrosodiethylamine-d4.[1]

Hand Protection: Double gloving is required.[2] For concentrated forms, use butyl rubber or

SilverShield™ gloves.[2] For diluted solutions, nitrile gloves may be used as the inner layer.

[1] N-Nitrosodiethylamine can penetrate standard latex and nitrile gloves.[1]

Body Protection: Wear a disposable, close-fitting suit or scrubs and a lab coat.[1]

Eye Protection: Use safety glasses with side shields or goggles.[1]

Footwear: Closed-toe shoes are required.[1] In animal labs, disposable boot covers should

be used.[1]

Respiratory Protection: If engineering controls like a fume hood are not available, a NIOSH-

approved respirator with organic vapor cartridges should be used.[2]

Waste Disposal Protocol:
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Proper disposal of N-Nitrosodiethylamine-d4 and all contaminated materials is crucial to

prevent environmental contamination and exposure.[1]

Waste Collection:

Liquid Waste: Collect all liquid waste containing N-Nitrosodiethylamine-d4 in a

designated, sealed, and clearly labeled hazardous waste container.[1]

Solid Waste: Dispose of contaminated materials such as gloves, wipes, and disposable

lab coats as hazardous waste.[3] Double-bag dry waste using sealable transparent bags.

[3]

Labeling and Storage:

Label all waste containers with "HAZARDOUS WASTE," list the chemical constituents,

and note the date of generation.[3]

Store waste containers in a designated, well-ventilated area, within secondary

containment.[3]

Final Disposal:

Contact a licensed professional waste disposal service for pickup and disposal.[4]

A common disposal method is to dissolve or mix the material with a combustible solvent

and burn it in a chemical incinerator equipped with an afterburner and scrubber.[4]

Do not allow the chemical to enter the environment.[3]

Decontamination Protocol:

Decontaminate all surfaces, equipment, and glassware that have come into contact with N-
Nitrosodiethylamine-d4.[3]

Conduct all cleaning activities within a fume hood or biological safety cabinet.[3]

Wipe down all work surfaces with an appropriate decontaminating solution after handling the

substance.[1]
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Dispose of all cleaning materials as hazardous waste.[3]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of N-
Nitrosodiethylamine-d4.
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Caption: Disposal plan for N-Nitrosodiethylamine-d4 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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